Cas no 22191-54-4 (2,3-Bis(methoxycarbonyl)terephthalic acid)

2,3-Bis(methoxycarbonyl)terephthalic acid structure
22191-54-4 structure
Product Name:2,3-Bis(methoxycarbonyl)terephthalic acid
CAS No:22191-54-4
MF:C12H10O8
MW:282.203004360199
CID:2657339
Update Time:2023-08-06

2,3-Bis(methoxycarbonyl)terephthalic acid Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4-Benzenetetracarboxylic acid 2,3-dimethyl ester
    • 2,3-Bis(methoxycarbonyl)terephthalic acid
    • Inchi: 1S/C12H10O8/c1-19-11(17)7-5(9(13)14)3-4-6(10(15)16)8(7)12(18)20-2/h3-4H,1-2H3,(H,13,14)(H,15,16)
    • InChI Key: BXKLIYJNKTZBNS-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C(C(=O)O)=CC=C(C(=O)O)C=1C(=O)OC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 389
  • Topological Polar Surface Area: 127
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